1,4-bis(cyclobutylcarbonyl)-2,5-dimethylpiperazine

• IUPAC Name: [4-(cyclobutanecarbonyl)-2,5-dimethylpiperazin-1-yl]-cyclobutylmethanone
• InChI: InChI=1S/C16H26N2O2/c1-11-9-18(16(20)14-7-4-8-14)12(2)10-17(11)15(19)13-5-3-6-13/h11-14H,3-10H2,1-2H3
• InChI Key: LKUCXQGDRIRQLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CN1C(=O)C2CCC2)C)C(=O)C3CCC3
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

1,4-bis(cyclobutylcarbonyl)-2,5-dimethylpiperazine, also known as CBDMP, is a synthetic compound that has gained significant attention in the field of drug discovery and development. CBDMP is a piperazine derivative that has been shown to exhibit potent antitumor activity against a variety of cancer cell lines.

Mechanism of Action

The mechanism of action of 1,4-bis(cyclobutylcarbonyl)-2,5-dimethylpiperazine is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. This compound has been shown to bind to DNA and disrupt the normal functioning of the DNA replication machinery, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity to normal cells, making it an attractive candidate for further development as an anticancer drug. In addition, this compound has been shown to have low systemic toxicity in animal models, indicating that it may be well-tolerated in humans.

Advantages and Limitations for Lab Experiments

1,4-bis(cyclobutylcarbonyl)-2,5-dimethylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent antitumor activity against a variety of cancer cell lines. However, this compound has some limitations as well. It is not water-soluble, which can make it difficult to administer in vivo. In addition, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to further elucidate its antitumor activity.

Future Directions

There are several future directions for research on 1,4-bis(cyclobutylcarbonyl)-2,5-dimethylpiperazine. One area of interest is the development of water-soluble derivatives of this compound that can be administered more easily in vivo. Another area of interest is further elucidating the mechanism of action of this compound, which could lead to the development of more potent and selective derivatives. Finally, the development of this compound as a therapeutic agent for the treatment of cancer in humans is an area of significant interest and requires further research.
Conclusion:
In conclusion, this compound is a synthetic compound that exhibits potent antitumor activity against a variety of cancer cell lines. Its mechanism of action is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. This compound has several advantages for lab experiments, including its ease of synthesis and potent antitumor activity, but it also has some limitations, such as its poor water solubility. Future research on this compound should focus on developing water-soluble derivatives, further elucidating its mechanism of action, and developing it as a therapeutic agent for the treatment of cancer in humans.

Synthesis Methods

The synthesis of 1,4-bis(cyclobutylcarbonyl)-2,5-dimethylpiperazine involves the reaction of 2,5-dimethylpiperazine with cyclobutylcarbonyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields this compound as a white solid in good yield. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1,4-bis(cyclobutylcarbonyl)-2,5-dimethylpiperazine has been extensively studied for its antitumor activity. In vitro studies have shown that this compound exhibits potent cytotoxicity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. In addition, this compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.